![molecular formula C15H26N2O3 B7631375 tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate](/img/structure/B7631375.png)
tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate
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Overview
Description
Tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a carbamate derivative of norbinaltorphimine, which is a selective kappa-opioid receptor antagonist. This compound has been synthesized using different methods, and it has shown promising results in scientific research applications.
Mechanism of Action
Tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate acts as a selective kappa-opioid receptor antagonist. It binds to the kappa-opioid receptor and blocks its activation by endogenous opioid peptides, such as dynorphins. By blocking the kappa-opioid receptor, this compound can modulate pain perception, stress response, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can modulate the release of neurotransmitters, such as dopamine, serotonin, and noradrenaline, which are involved in mood regulation and reward processing. This compound can also affect the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response. Additionally, this compound can modulate the immune response and inflammation.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate has several advantages for lab experiments. It is a selective kappa-opioid receptor antagonist, which allows for the specific modulation of the kappa-opioid receptor system. It has also been shown to have a high affinity for the kappa-opioid receptor, which makes it a potent antagonist. However, this compound has some limitations for lab experiments. It has a short half-life, which requires frequent dosing, and it can have off-target effects at high concentrations.
Future Directions
There are several future directions for research on tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate. One direction is to investigate its potential as a therapeutic agent for pain management, addiction, and mood disorders. Another direction is to study its effects on the immune system and inflammation. Additionally, further research is needed to explore its pharmacokinetics and pharmacodynamics, as well as its potential for drug-drug interactions. Finally, the development of more selective kappa-opioid receptor antagonists could provide new insights into the role of the kappa-opioid receptor system in various physiological and pathological conditions.
Synthesis Methods
Tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate can be synthesized using different methods, including the reaction of norbinaltorphimine with tert-butyl chloroformate and 9-amino-3,4,5,6-tetrahydroacridine in the presence of a base. Another method involves the reaction of norbinaltorphimine with tert-butyl chloroformate and 9-amino-3,4,5,6-tetrahydroacridine in the presence of a catalyst.
Scientific Research Applications
Tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate has been used in scientific research applications, including studying the kappa-opioid receptor system. It has been shown to selectively block the kappa-opioid receptor, which is involved in pain modulation, addiction, and stress response. This compound has also been used to study the effects of kappa-opioid receptor antagonism on the reward system and to investigate the role of the kappa-opioid receptor in depression and anxiety.
properties
IUPAC Name |
tert-butyl N-(9-acetyl-9-azabicyclo[3.3.1]nonan-3-yl)carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O3/c1-10(18)17-12-6-5-7-13(17)9-11(8-12)16-14(19)20-15(2,3)4/h11-13H,5-9H2,1-4H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCJVMUMJRHZYJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2CCCC1CC(C2)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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